Cas no 16199-99-8 (5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid)

16199-99-8 structure
Product Name:5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
CAS No:16199-99-8
Molecular Formula:C8H11NO3
Molecular Weight:169.17784
MDL:MFCD03670868
CID:98610
PubChem ID:3152393
5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Properties
Names and Identifiers
-
- 1-Allyl-5-oxopyrrolidine-3-carboxylic acid
- 1-Allyl-5-oxo-pyrrolidine-3-carboxylic acid
- 3-Pyrrolidinecarboxylicacid, 5-oxo-1-(2-propen-1-yl)-
- 5-oxo-1-prop-2-enylpyrrolidine-3-carboxylic acid
- 1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid
- 1-allyl-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
- 5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
- IFLab1_005261
- EU-0082559
- CS-0074312
- F1216-0228
- SCHEMBL692641
- 1-Allyl-5-oxopyrrolidine-3-carboxylic acid, AldrichCPR
- HMS1426P03
- AKOS016040987
- AT33581
- EN300-236412
- 16199-99-8
- AKOS000275346
- VU0134456-3
- FT-0703841
- BB 0217751
- MFCD03670868
- 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-propen-1-yl)-
- A883032
- LS-02167
- DTXSID50389993
- ALBB-005878
- DA-18681
- STK500240
-
- MDL: MFCD03670868
- InChIKey: NQPNARIZMOTIPS-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H11NO3/c1-2-3-9-5-6(8(11)12)4-7(9)10/h2,6H,1,3-5H2,(H,11,12)
- SMILES: C=CCN1CC(CC1=O)C(=O)O
Computed Properties
- Exact Mass: 169.07400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 169.07389321g/mol
- Heavy Atom Count: 12
- Complexity: 224
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.4
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- LogP: 0.04340
- PSA: 57.61000
- Flash Point: 194.7±23.7 °C
- Color/Form: NA
5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Security Information
-
Symbol:
- WGK Germany:3
- Safety Instruction: H303+H313+H333
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H302
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
- Risk Phrases: 22
- Signal Word:Warning
- HazardClass:IRRITANT
5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001T28-1g |
3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-propen-1-yl)- |
16199-99-8 | 95% | 1g |
$35.00 | 2025-02-19 | |
A2B Chem LLC | AA83520-1g |
1-Allyl-5-oxopyrrolidine-3-carboxylic acid |
16199-99-8 | 95% | 1g |
$35.00 | 2024-04-20 | |
abcr | AB216139-1 g |
1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid; 95% |
16199-99-8 | 1g |
€88.60 | 2023-02-05 | ||
Alichem | A109005587-1g |
1-Allyl-5-oxopyrrolidine-3-carboxylic acid |
16199-99-8 | 95% | 1g |
$207.06 | 2022-04-02 | |
Chemenu | CM197569-5g |
1-Allyl-5-oxo-pyrrolidine-3-carboxylic acid |
16199-99-8 | 95% | 5g |
$704 | ||
Enamine | EN300-236412-0.05g |
5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid |
16199-99-8 | 95% | 0.05g |
$95.0 | 2024-06-19 | |
eNovation Chemicals LLC | Y1241461-5g |
3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-propen-1-yl)- |
16199-99-8 | 95% | 5g |
$195 | ||
Fluorochem | 041970-1g |
1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid |
16199-99-8 | 95% | 1g |
£28.00 | 2022-03-01 | |
Life Chemicals | F1216-0228-0.25g |
5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid |
16199-99-8 | 95% | 0.25g |
$57.0 | 2023-09-07 | |
TRC | A614323-10mg |
1-Allyl-5-oxopyrrolidine-3-carboxylic Acid |
16199-99-8 | 10mg |
$ 50.00 | 2022-06-08 |
5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Related Literature
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1. An amino-decorated NbO-type metal–organic framework for high C2H2 storage and selective CO2 capture†Jianfeng Cai,Huizhen Wang,Hailong Wang,Xing Duan,Zhiyu Wang,Yuanjing Cui,Yu Yang,Guodong Qian RSC Adv., 2015,5, 77417-77422
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Duc N. Tran,Ulrich Weigl Chem. Commun., 2020,56, 14621-14624
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Andrew Parkin,Gordon Barr,Wei Dong,Christopher J. Gilmore,Dylan Jayatilaka,Joshua J. McKinnon,Mark A. Spackman,Chick C. Wilson CrystEngComm, 2007,9, 648-652
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C. Balachandran,S. Awale,P. T. Perumal New J. Chem., 2017,41, 5582-5594
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Yi Song,Serena H. Chen,Yuanzhao Zhang Chem. Sci., 2021,12, 6107-6116
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9. Front cover
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Yuzhi Mu,Yangmu Fu,Jing Li,Kai Shao,Jianhui Pang,Chang Su,Yibo Cai,Xiaojie Sun,Xin Cong,Chao Feng Biomater. Sci., 2021,9, 4952-4967
Recommended suppliers
Amadis Chemical Company Limited
(CAS:16199-99-8)5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid

Purity:99%/99%
Quantity:5.0g/10.0g
Price($):180.0/321.0